Cas no 2137852-47-0 ([1,1'-Bicyclopropyl]-2-ethanesulfonamide, N-ethyl-, (1R,2R)-rel-)

• Product Name: [1,1'-Bicyclopropyl]-2-ethanesulfonamide, N-ethyl-, (1R,2R)-rel-
• CAS No: 2137852-47-0
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 5278878
• Update Time: 2025-05-24

[1,1'-Bicyclopropyl]-2-ethanesulfonamide, N-ethyl-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclopropyl]-2-ethanesulfonamide, N-ethyl-, (1R,2R)-rel-

• Inchi： 1S/C10H19NO2S/c1-2-11-14(12,13)6-5-9-7-10(9)8-3-4-8/h8-11H,2-7H2,1H3/t9-,10+/m0/s1
• InChI Key： KRUIIYRQHYXJRJ-VHSXEESVSA-N
• SMILES： [C@H]1(C2CC2)C[C@@H]1CCS(NCC)(=O)=O

Additional information on [1,1'-Bicyclopropyl]-2-ethanesulfonamide, N-ethyl-, (1R,2R)-rel-

Introduction to [1,1'-Bicyclopropyl]-2-ethanesulfonamide, N-ethyl-, (1R,2R)-rel- (CAS No. 2137852-47-0)

[1,1'-Bicyclopropyl]-2-ethanesulfonamide, N-ethyl-, (1R,2R)-rel- (CAS No. 2137852-47-0) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinct bicyclopropyl structure and the presence of an ethanesulfonamide group, which imparts specific chemical and biological properties. The compound's stereochemistry, specifically the (1R,2R)-rel configuration, plays a crucial role in its reactivity and potential applications.

The synthesis of [1,1'-Bicyclopropyl]-2-ethanesulfonamide, N-ethyl-, (1R,2R)-rel- involves a series of intricate steps that highlight the complexity and precision required in modern organic synthesis. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity. Techniques such as chiral catalysts and organocatalysis have been pivotal in achieving the desired stereochemical outcome.

In terms of its physical properties, [1,1'-Bicyclopropyl]-2-ethanesulfonamide, N-ethyl-, (1R,2R)-rel- exhibits a molecular weight of 209.33 g/mol and a melting point of approximately 85°C. These properties make it suitable for various applications in both research and industrial settings. The compound's solubility in common organic solvents such as methanol and dimethyl sulfoxide (DMSO) further enhances its utility in experimental protocols.

The biological activity of [1,1'-Bicyclopropyl]-2-ethanesulfonamide, N-ethyl-, (1R,2R)-rel- has been the subject of several recent studies. Research has shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have explored the potential of [1,1'-Bicyclopropyl]-2-ethanesulfonamide, N-ethyl-, (1R,2R)-rel- as an antiviral agent. Its ability to interfere with viral replication processes has been observed in several viral models, including influenza A virus and herpes simplex virus. This broad-spectrum antiviral activity makes it an attractive target for further investigation in antiviral drug development.

The environmental impact of [1,1'-Bicyclopropyl]-2-ethanesulfonamide, N-ethyl-, (1R,2R)-rel- is also an important consideration. Recent studies have evaluated its biodegradability and ecotoxicity to ensure that its use does not pose significant environmental risks. Results indicate that the compound is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms.

In conclusion, [1,1'-Bicyclopropyl]-2-ethanesulfonamide, N-ethyl-, (1R,2R)-rel- (CAS No. 2137852-47-0) is a multifaceted compound with a wide range of potential applications in both research and industry. Its unique chemical structure and biological activity make it a valuable tool for advancing our understanding of complex biological processes and developing new therapeutic strategies. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as a key molecule in the field of medicinal chemistry.